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Compound of Interest

Compound Name: Ercalcidiol

Cat. No.: B1671610 Get Quote

Introduction
Ercalcidiol (25-hydroxyvitamin D2) is a primary metabolite of vitamin D2 (ergocalciferol) and a

key biomarker for assessing vitamin D status. While typically measured in serum or plasma,

understanding its intracellular concentration is crucial for elucidating the cellular mechanisms of

vitamin D action in various physiological and pathological processes. This application note

provides a detailed protocol for the sensitive and selective quantification of ercalcidiol in cell

lysates using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The

method involves cell lysis, protein precipitation, liquid-liquid extraction, and a robust LC-MS/MS

analysis, making it suitable for researchers in drug development and life sciences.

Signaling Pathway of Ercalcidiol
Ercalcidiol, once inside the cell, is converted to its biologically active form, ercalcitriol (1,25-

dihydroxyvitamin D2). Ercalcitriol then binds to the Vitamin D Receptor (VDR), which

heterodimerizes with the Retinoid X Receptor (RXR). This complex translocates to the nucleus

and binds to Vitamin D Response Elements (VDREs) on the DNA, modulating the transcription

of target genes involved in a variety of cellular processes, including cell proliferation,

differentiation, and apoptosis.[1][2]
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Sample Preparation Details

1. Cell Culture & Harvesting

2. Cell Lysis
(Freeze-Thaw)

3. Protein Quantification
(BCA Assay)

4. Sample Preparation

5. LC-MS/MS AnalysisProtein Precipitation
(Acetonitrile)

6. Data AnalysisLiquid-Liquid Extraction
(Hexane)

Evaporation & Reconstitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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